3-(5-{[1-(4-bromophenyl)-3,5-dioxo-4-pyrazolidinylidene]methyl}-2-furyl)benzoic acid

• IUPAC Name: 3-[5-[(Z)-[1-(4-bromophenyl)-3,5-dioxopyrazolidin-4-ylidene]methyl]furan-2-yl]benzoic acid
• InChI: InChI=1S/C21H13BrN2O5/c22-14-4-6-15(7-5-14)24-20(26)17(19(25)23-24)11-16-8-9-18(29-16)12-2-1-3-13(10-12)21(27)28/h1-11H,(H,23,25)(H,27,28)/b17-11-
• InChI Key: PDUGQOOAQRDTFD-BOPFTXTBSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)O)C2=CC=C(O2)C=C3C(=O)NN(C3=O)C4=CC=C(C=C4)Br
• Isomeric SMILES: C1=CC(=CC(=C1)C(=O)O)C2=CC=C(O2)/C=C\3/C(=O)NN(C3=O)C4=CC=C(C=C4)Br
• Molecular Formula: C21H13BrN2O5
• Molecular Weight: 453.2 g/mol

Description

The compound “3-(5-{[1-(4-bromophenyl)-3,5-dioxo-4-pyrazolidinylidene]methyl}-2-furyl)benzoic acid” is a complex organic molecule that contains several functional groups. It has a pyrazolidine core, which is a type of heterocyclic compound containing a five-membered ring with three carbon atoms and two nitrogen atoms. It also contains a bromophenyl group, a furanyl group, and a benzoic acid group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The pyrazolidine core would provide a rigid, planar structure, while the bromophenyl, furanyl, and benzoic acid groups would add additional complexity and potential sites for intermolecular interactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the conditions under which it is studied. Factors such as polarity, solubility, melting point, and boiling point would be influenced by the presence and arrangement of the various functional groups.

Future Directions

The study of pyrazolidine derivatives is an active area of research due to their potential biological activity. This particular compound, with its combination of functional groups, could be of interest for further study in fields such as medicinal chemistry or drug discovery.

Mechanism of Action

Target of Action

It is suggested that similar pyrazoline derivatives have shown affinity towards cholinesterase (ache and bche) active sites . These enzymes play a crucial role in neurological functions, and their inhibition can have significant effects on neurological disorders.

Mode of Action

Based on the structure of the compound and its similarity to other pyrazoline derivatives, it can be inferred that it might interact with its targets through a series of chemical reactions involving the bromophenyl and pyrazolidinylidene groups .

Biochemical Pathways

Given its potential interaction with cholinesterase enzymes, it can be inferred that it might affect the cholinergic signaling pathway, which plays a crucial role in memory and cognition .

Pharmacokinetics

The presence of the bromophenyl group might influence its absorption and distribution, while the pyrazolidinylidene group might affect its metabolism and excretion .

Result of Action

It is suggested that similar pyrazoline derivatives might act as neuroprotective agents for activated-acetylcholinesterase-linked neurological disorders .

Action Environment

Factors such as temperature, ph, and the presence of other compounds might affect its stability and efficacy .